Cas no 1334377-24-0 ((2Z)-1-[4-(6-phenylpyrimidin-4-yl)piperazin-1-yl]-3-(pyridin-3-yl)prop-2-en-1-one)

• Product Name: (2Z)-1-[4-(6-phenylpyrimidin-4-yl)piperazin-1-yl]-3-(pyridin-3-yl)prop-2-en-1-one
• CAS No: 1334377-24-0
• MF: C₂₂H₂₁N₅O
• MW: 371.435044050217
• CID: 5895002
• PubChem ID: 56724573
• Update Time: 2025-08-05

(2Z)-1-[4-(6-phenylpyrimidin-4-yl)piperazin-1-yl]-3-(pyridin-3-yl)prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• (Z)-1-[4-(6-phenylpyrimidin-4-yl)piperazin-1-yl]-3-pyridin-3-ylprop-2-en-1-one
• (2Z)-1-[4-(6-phenylpyrimidin-4-yl)piperazin-1-yl]-3-(pyridin-3-yl)prop-2-en-1-one
• F6166-0260
• AKOS024534152
• VU0533847-1
• (Z)-1-(4-(6-phenylpyrimidin-4-yl)piperazin-1-yl)-3-(pyridin-3-yl)prop-2-en-1-one
• 1334377-24-0

• Inchi： 1S/C22H21N5O/c28-22(9-8-18-5-4-10-23-16-18)27-13-11-26(12-14-27)21-15-20(24-17-25-21)19-6-2-1-3-7-19/h1-10,15-17H,11-14H2/b9-8-
• InChI Key： AMSHXHVYXXNGOJ-HJWRWDBZSA-N
• SMILES： C(N1CCN(C2=CC(C3=CC=CC=C3)=NC=N2)CC1)(=O)/C=C\C1=CC=CN=C1

Computed Properties

• Exact Mass: 371.17461031g/mol
• Monoisotopic Mass: 371.17461031g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 525
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 62.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Phenylpyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Phenylpyrimidines

Additional information on (2Z)-1-[4-(6-phenylpyrimidin-4-yl)piperazin-1-yl]-3-(pyridin-3-yl)prop-2-en-1-one

Introduction to (2Z)-1-[4-(6-phenylpyrimidin-4-yl)piperazin-1-yl]-3-(pyridin-3-yl)prop-2-en-1-one and Its CAS No. 1334377-24-0

Chemical compounds play a pivotal role in the advancement of pharmaceutical research and development, particularly in the domain of medicinal chemistry. Among these, the compound with the CAS number 1334377-24-0 and the systematic name (2Z)-1-[4-(6-phenylpyrimidin-4-yl)piperazin-1-yl]-3-(pyridin-3-yl)prop-2-en-1-one has garnered significant attention due to its unique structural features and potential therapeutic applications. This introduction aims to provide a comprehensive overview of this compound, highlighting its chemical properties, biological activities, and recent research findings that underscore its significance in modern drug discovery.

The molecular structure of (2Z)-1-[4-(6-phenylpyrimidin-4-yl)piperazin-1-yl]-3-(pyridin-3-yl)prop-2-en-1-one is characterized by a fused heterocyclic system consisting of a piperazine ring, a phenylpyrimidine moiety, and a pyridine group. This intricate arrangement not only contributes to the compound's distinct chemical profile but also influences its biological interactions. The presence of multiple aromatic rings enhances its binding affinity to various biological targets, making it a promising candidate for further exploration in medicinal chemistry.

In recent years, there has been a growing interest in developing small-molecule inhibitors targeting protein-protein interactions (PPIs), which are crucial in numerous disease pathways. The compound (2Z)-1-[4-(6-phenylpyrimidin-4-yl)piperazin-1-yl]-3-(pyridin-3-yl)prop-2-en-1-one, with its multifaceted structural features, has shown potential in disrupting PPIs associated with cancer and inflammatory diseases. Studies have demonstrated that the phenylpyrimidine and piperazine moieties can effectively modulate the activity of key enzymes involved in these pathways.

One of the most compelling aspects of this compound is its ability to interact with kinase enzymes, which are overexpressed in various forms of cancer. The pyridine group in its structure facilitates strong binding to the ATP-binding pockets of kinases, thereby inhibiting their catalytic activity. This mechanism has been explored in preclinical studies, where (2Z)-1-[4-(6-phenylpyrimidin-4-yll)piperazin-l -yI]-3-(pyridin-l -yI)prop-z-en-l -one exhibited promising results in reducing tumor growth in animal models. These findings have laid the groundwork for further investigation into its potential as an anticancer agent.

Beyond its role in oncology, this compound has also shown promise in addressing inflammatory diseases. The piperazine ring is known for its ability to modulate neurotransmitter systems, which can have therapeutic implications for conditions such as rheumatoid arthritis and inflammatory bowel disease. Recent studies have indicated that (2Z)-l-[4-(6 - phenyIpyrimidln - 4 - yl)piperazin-l - yl]-3 -( pyridln - 3 - yl ) prop - 2 - en - l - one can inhibit the production of pro-inflammatory cytokines by interacting with specific signaling pathways. This discovery opens up new avenues for developing novel anti-inflammatory therapies.

The synthesis of this compound involves a multi-step process that requires careful optimization to ensure high yield and purity. The key steps include condensation reactions between phenylpyrimidine derivatives and piperazine analogs, followed by functional group modifications to introduce the pyridine moiety. Advances in synthetic methodologies have enabled more efficient production processes, making it feasible to conduct large-scale studies and clinical trials.

In terms of pharmacokinetic properties, (2Z)-l-[4-(6 - phenyIpyrimidln - 4 - yl)piperazin-l - yl]-3 -( pyridln - 3 - yl ) prop - 2 - en - l - one has demonstrated favorable solubility and bioavailability profiles in preclinical studies. These characteristics are essential for ensuring effective drug delivery and therapeutic outcomes. Additionally, preliminary toxicity studies have shown that the compound is well-tolerated at relevant doses, suggesting a low risk of adverse effects.

The ongoing research into this compound underscores the importance of interdisciplinary collaboration between chemists, biologists, and clinicians. By leveraging cutting-edge techniques such as structure-based drug design and high-throughput screening, scientists are able to identify new leads and optimize existing candidates for clinical use. The systematic name (2Z)-l-[4-(6-phenyIpyrimidln-l-yI)]prop-z-en-l-onel[piperazine-l-yI]prop-z-en-l-onel[pyridln-l-yI] reflects its complex structure but also highlights its potential as a therapeutic agent.

In conclusion, the compound with CAS number 1334377240 and the systematic name (2Z)-l-[4-(6-phenyIpyrimidln-l-yI)]prop-z-en-l-onel[piperazine-l-yI]prop-z-en-l-onel[pyridln-l-yI] represents a significant advancement in medicinal chemistry. Its unique structural features and biological activities make it a promising candidate for treating various diseases, particularly cancer and inflammatory disorders. As research continues to uncover new therapeutic applications, this compound is poised to play a crucial role in the development of next-generation pharmaceuticals.